(Z)-1-(4-fluorobenzyl)-2-oxo-N'-(3-phenylacryloyl)-1,2-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[(Z)-3-phenylprop-2-enoyl]pyridine-3-carbohydrazide
• InChI: InChI=1S/C22H18FN3O3/c23-18-11-8-17(9-12-18)15-26-14-4-7-19(22(26)29)21(28)25-24-20(27)13-10-16-5-2-1-3-6-16/h1-14H,15H2,(H,24,27)(H,25,28)/b13-10-
• InChI Key: XHQHKACRXKCKEQ-RAXLEYEMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C22H18FN3O3
• Molecular Weight: 391.4 g/mol

Description

(Z)-1-(4-fluorobenzyl)-2-oxo-N'-(3-phenylacryloyl)-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C22H18FN3O3 and its molecular weight is 391.402. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis

The compound (Z)-1-(4-fluorobenzyl)-2-oxo-N'-(3-phenylacryloyl)-1,2-dihydropyridine-3-carbohydrazide belongs to a class of molecules that have garnered attention in medicinal chemistry due to their diverse biological activities. Such compounds are often synthesized through methods that involve the formation of 1,3,4-oxadiazole structures, known for their presence in various biologically active molecules (Karpenko, Panasenko, & Knysh, 2020). The synthesis of such compounds is often focused on developing new pharmacophores with potential therapeutic applications, employing both classical and modern synthetic methods to introduce heterofunctionalization and achieve desired biological properties.

Potential Therapeutic Applications

While specific studies on this compound were not found, compounds with similar structures have been investigated for their antitumor, antifungal, antituberculous, antimalarial, and antibacterial activities. The biological activity of such compounds can be attributed to various mechanisms, including enzyme inhibition, cytotoxicity, and induction of apoptosis, among others. The broad spectrum of potential activities makes them valuable candidates for further research in drug development (Karpenko, Panasenko, & Knysh, 2020).

Safety and Efficacy in Therapeutics

The safety and efficacy of new therapeutic agents are paramount, especially in elderly populations or those with specific health concerns. For instance, studies have examined the safety and efficacy of other therapeutic agents, like oxaliplatin combined with fluorouracil/leucovorin in elderly patients with colorectal cancer, indicating the importance of considering age and other factors in treatment planning (Goldberg et al., 2006). Such studies highlight the necessity of comprehensive clinical evaluations to ensure the therapeutic benefits of new compounds, including those similar to this compound, outweigh potential risks.